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Compound of Interest

Compound Name: Hydroxymethylmethionine

Cat. No.: B15469999

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Hydroxymethylmethionine, with a focus on personal protective
equipment (PPE), operational plans, and disposal.

When working with Hydroxymethylmethionine, a derivative of the essential amino acid
methionine, a thorough understanding of its hazard profile is the first step in establishing safe
handling protocols. While a specific Safety Data Sheet (SDS) for N-(Hydroxymethyl)-DL-
methionine (CAS No. 64226-78-4) is not readily available, data for the closely related
compound DL-Methionine provides critical guidance. The following procedures are based on
the safety profile of DL-Methionine and should be considered a baseline for ensuring personnel
safety. Users should always consult the specific SDS provided by their supplier for the most
accurate and up-to-date information.

Hazard Profile and Recommended PPE

DL-Methionine is generally not classified as a hazardous substance, but it is good laboratory
practice to minimize exposure to any chemical. The primary risks associated with similar fine
chemical powders include eye, skin, and respiratory irritation. Therefore, a comprehensive PPE
strategy is essential.

Personal Protective Equipment Summary
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PPE Category Specification Purpose

Safety glasses with side- ) )
] ) ) Protects against dust particles
Eye and Face Protection shields or chemical safety

| and potential splashes.
goggles.

Nitrile or latex gloves. A lab ) ]
) ) ) Prevents direct skin contact
Skin Protection coat or other protective ] )
) with the chemical.
clothing.

Generally not required under

normal use with adequate o ) )
) ) o Minimizes inhalation of
Respiratory Protection ventilation. A NIOSH-approved ) )
) ) airborne particles.
N95 respirator may be used if

dust is generated.

Operational and Disposal Plans: A Step-by-Step
Approach

A clear, step-by-step plan for handling and disposing of Hydroxymethylmethionine is crucial
for maintaining a safe and efficient workflow.

Handling and Storage Protocol:

o Engineering Controls: Always handle Hydroxymethylmethionine in a well-ventilated area. A
chemical fume hood is recommended, especially when working with larger quantities or
when there is a potential for dust generation.

o Personal Protective Equipment (PPE) Donning: Before handling the compound, ensure all
required PPE is worn correctly. This includes safety glasses, gloves, and a lab coat.

» Weighing and Transfer: When weighing or transferring the powder, do so carefully to
minimize the creation of dust. Use a spatula or other appropriate tool.

o Storage: Store Hydroxymethylmethionine in a tightly sealed container in a cool, dry place,
away from strong oxidizing agents.
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o Spill Response: In the event of a spill, avoid creating dust. Carefully sweep up the solid
material and place it in a designated, sealed container for disposal. Clean the spill area with
a wet cloth.

Disposal Plan:

Dispose of waste Hydroxymethylmethionine and any contaminated materials in accordance
with local, state, and federal regulations. It is generally recommended to dispose of chemical
waste through a licensed waste disposal company. Do not allow the material to enter drains or
waterways.

Experimental Workflow for Safe Handling

The following diagram illustrates the logical workflow for ensuring safety during experiments
involving Hydroxymethylmethionine.
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Experimental Workflow: Hydroxymethylmethionine Handling
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'
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Figure 1. A logical workflow for the safe handling of Hydroxymethylmethionine in a laboratory
setting.

By adhering to these guidelines and fostering a culture of safety, researchers can confidently
work with Hydroxymethylmethionine while minimizing risks and ensuring the integrity of their
experiments. Building trust through the provision of comprehensive safety information is key to
our commitment to supporting the scientific community.

 To cite this document: BenchChem. [Navigating the Safe Handling of
Hydroxymethylmethionine: A Comprehensive Guide to Personal Protective Equipment].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15469999#personal-protective-equipment-for-
handling-hydroxymethylmethionine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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